Cas no 2229199-99-7 (1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid
• CAS No: 2229199-99-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6602570
• PubChem ID: 165667060
• Update Time: 2025-06-23

1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid
• 2229199-99-7
• EN300-1733331
• 1-[3-(1H-1,2,3,4-tetrazol-1-yl)propyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H12N4O2/c13-7(14)8(3-4-8)2-1-5-12-6-9-10-11-12/h6H,1-5H2,(H,13,14)
• InChI Key： MDJJDSWHRPXOAE-UHFFFAOYSA-N
• SMILES： OC(C1(CCCN2C=NN=N2)CC1)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid

Introduction to 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid (CAS No. 2229199-99-7)

1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid, identified by its CAS number 2229199-99-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of both cyclopropane and tetrazole functional groups, which are known for their unique structural and pharmacological properties. The cyclopropane ring introduces rigidity into the molecular framework, while the tetrazole moiety contributes to hydrogen bonding capabilities and potential bioactivity. Such structural features make this compound a promising candidate for further exploration in therapeutic applications.

The synthesis of 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrazole group into the propyl chain and the subsequent coupling with the cyclopropane carboxylic acid moiety necessitate careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently. The successful synthesis of this compound underscores the growing capability in constructing complex molecular architectures for drug development purposes.

In recent years, there has been a surge in interest regarding heterocyclic compounds like tetrazoles due to their diverse biological activities. The tetrazole scaffold is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a valuable component in medicinal chemistry. When combined with the cyclopropane ring in 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid, the potential bioactivity is further enhanced. Preliminary studies have suggested that this compound may interact with specific biological targets by leveraging both the rigid cyclopropane moiety and the hydrogen bond-forming capabilities of the tetrazole group.

The structural motif of cyclopropane is particularly noteworthy in medicinal chemistry due to its ability to induce conformational constraints that can improve binding affinity to biological targets. Additionally, cyclopropanes are often found in natural products and pharmaceuticals, reinforcing their importance as pharmacophores. In contrast, the tetrazole group is less common but has shown remarkable potential in modulating biological pathways. The combination of these two features in 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid opens up new avenues for drug discovery.

Current research efforts are focused on exploring the pharmacological profile of this compound through in vitro and in vivo studies. Initial pharmacokinetic assessments indicate that 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid exhibits reasonable solubility and stability under physiological conditions, which are critical factors for its potential therapeutic application. Furthermore, computational modeling studies have been conducted to predict possible interactions with biological targets such as enzymes and receptors. These simulations have provided valuable insights into the binding mode of the compound and have guided further optimization efforts.

The significance of this compound is further highlighted by its potential applications in addressing emerging challenges in medicine. With increasing resistance to conventional drugs, there is a pressing need for innovative therapeutic agents. Compounds like 1-3-(1H-1,2,3,4-tetrazol-1-yl)propylcyclopropane-1-carboxylic acid offer a novel chemical scaffold that could lead to the development of next-generation drugs. Moreover, its unique structural features make it an attractive candidate for designing molecules with enhanced selectivity and reduced side effects.

In conclusion, 2229199 CAS NO 2229199 -99 -7 2229199 CAS NO 2229199 -99 -7 2229199 CAS NO 2229199 -99 -7 represents a significant advancement in medicinal chemistry with its distinct structural features and promising bioactivity profiles. As research progresses, 2229199 CAS NO 2229199 -99 -7 is expected to contribute substantially to the development of novel therapeutic strategies across various disease areas.